Cas no 28312-79-0 (6H-Dibenz[c,g]azonine-6-propanol,5,7,12,13-tetrahydro-)

6H-Dibenz[c,g]azonine-6-propanol,5,7,12,13-tetrahydro- structure
28312-79-0 structure
Product name:6H-Dibenz[c,g]azonine-6-propanol,5,7,12,13-tetrahydro-
CAS No:28312-79-0
MF:C19H23NO
MW:281.39202
CID:280901
PubChem ID:34207

6H-Dibenz[c,g]azonine-6-propanol,5,7,12,13-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 6H-Dibenz[c,g]azonine-6-propanol,5,7,12,13-tetrahydro-
    • 3-(5,7,12,13-tetrahydrobenzo[d][2]benzazonin-6-yl)propan-1-ol
    • 6H-DIBENZ(c,g)AZONINE-6-PROPANOL, 5,7,12,13-TETRAHYDRO-
    • 5,7,12,13-Tetrahydro-6H-dibenz(c,g)azonine-6-propanol
    • 28312-79-0
    • BRN 1656029
    • DTXSID20182559
    • Inchi: InChI=1S/C19H23NO/c21-13-5-12-20-14-18-8-3-1-6-16(18)10-11-17-7-2-4-9-19(17)15-20/h1-4,6-9,21H,5,10-15H2
    • InChI Key: RYPXFQIRSXWPKS-UHFFFAOYSA-N
    • SMILES: OCCCN1CC2=CC=CC=C2CCC2=CC=CC=C2C1

Computed Properties

  • Exact Mass: 281.17809
  • Monoisotopic Mass: 281.177964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 23.5

Experimental Properties

  • Density: 1.074
  • Boiling Point: 433.1°Cat760mmHg
  • Flash Point: 212.5°C
  • Refractive Index: 1.576
  • PSA: 23.47

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